Cas no 1779840-82-2 (2-(Difluoromethyl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(Difluoromethyl)-1,3-thiazole-5-carbaldehyde
• CAS No: 1779840-82-2
• MF: C₅H₃F₂NOS
• MW: 163.145226716995
• CID: 5463642
• Update Time: 2023-08-28

2-(Difluoromethyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1,3-thiazole-5-carbaldehyde
• Z3243592315
• 2-(Difluoromethyl)-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C5H3F2NOS/c6-4(7)5-8-1-3(2-9)10-5/h1-2,4H
• InChI Key： FOMJAABIHVFCND-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1C(F)F

Computed Properties

• Exact Mass: 162.99034122 g/mol
• Monoisotopic Mass: 162.99034122 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.15
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2